Lamivudine-13C1,d2
Description
Lamivudine-13C1,d2 is a stable isotope-labeled analog of lamivudine, a nucleoside reverse transcriptase inhibitor used to treat HIV and hepatitis B infections. The compound is synthesized by replacing one carbon atom with carbon-13 (^13C) and two hydrogen atoms with deuterium (D), resulting in the molecular formula C7^13CH9D2N3O3S and a molecular weight of 232.26 g/mol . This isotopic labeling ensures minimal interference from endogenous substances during mass spectrometry (MS) analysis, making it an essential internal standard for quantifying lamivudine in biological matrices such as plasma and tissues via liquid chromatography-tandem mass spectrometry (LC-MS/MS) .
Properties
Molecular Formula |
C₇¹³CH₉D₂N₃O₃S |
|---|---|
Molecular Weight |
232.26 |
Synonyms |
4-Amino-1-[(2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-2(1H)-pyrimidinone-_x000B_13C1,d2; (2R-cis)-4-Amino-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-2(1H)-_x000B_pyrimidinone-13C1,d2; (-)-2’-Deoxy-3’-thiacytidine-13C1,d2; (-)-BCH 189-13C1,d2; 3TC-13C1,d2; Epi |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Table: Key Isotope-Labeled Antiviral Compounds
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